Cas no 23612-59-1 (3-Pyridineacetonitrile, 2-amino-5-chloro-)

• Product Name: 3-Pyridineacetonitrile, 2-amino-5-chloro-
• CAS No: 23612-59-1
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4898980
• Update Time: 2025-07-20

3-Pyridineacetonitrile, 2-amino-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile, 2-amino-5-chloro-
• 2-Amino-5-chloropyridine-3-acetonitrile

• Inchi： 1S/C7H6ClN3/c8-6-3-5(1-2-9)7(10)11-4-6/h3-4H,1H2,(H2,10,11)
• InChI Key： BRHPBTXVBBSYTI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Pyridineacetonitrile, 2-amino-5-chloro-

Introduction to 3-Pyridineacetonitrile, 2-amino-5-chloro- (CAS No: 23612-59-1)

3-Pyridineacetonitrile, 2-amino-5-chloro-, identified by its Chemical Abstracts Service (CAS) number 23612-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both an amino group and a chloro substituent at specific positions on the pyridine ring endows this molecule with unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 3-Pyridineacetonitrile, 2-amino-5-chloro- make it particularly interesting for medicinal chemists. The nitrile group (–CN) attached to the third carbon of the pyridine ring contributes to its polar nature, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the amino group (–NH₂) at the second position introduces basicity, allowing for potential hydrogen bonding interactions with biological molecules. The chloro substituent at the fifth position further modulates the electronic properties of the ring, influencing its reactivity in various chemical transformations.

In recent years, 3-Pyridineacetonitrile, 2-amino-5-chloro- has been explored as a key building block in the synthesis of novel pharmaceutical agents. Its versatility in serving as a precursor for more complex molecules has made it a focus of interest in academic and industrial research laboratories. One notable area of application is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The pyridine scaffold is a common motif in many kinase inhibitors due to its ability to mimic ATP binding pockets and interfere with enzyme activity.

Recent studies have highlighted the utility of 3-Pyridineacetonitrile, 2-amino-5-chloro- in constructing heterocyclic derivatives with enhanced pharmacological properties. For instance, researchers have demonstrated its role in synthesizing small-molecule inhibitors that target specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials for conditions such as diabetes and obesity. The ability to modify the pyridine ring at multiple positions allows for fine-tuning of physicochemical properties, including solubility, bioavailability, and target specificity.

The chemical reactivity of 3-Pyridineacetonitrile, 2-amino-5-chloro- also makes it a valuable intermediate in material science applications. For example, it can be used to functionalize polymers and nanoparticles, enhancing their functionality for use in drug delivery systems or diagnostic tools. The nitrile group can undergo various transformations, such as hydrolysis to form carboxamides or reduction to form amines, providing multiple pathways for further functionalization.

From a synthetic chemistry perspective, 3-Pyridineacetonitrile, 2-amino-5-chloro- serves as a versatile precursor for accessing more complex heterocyclic systems. Its incorporation into larger molecular frameworks allows chemists to explore novel architectures with potential therapeutic benefits. The combination of electronic and steric effects arising from the amino and chloro substituents provides opportunities to modulate interactions with biological targets, leading to the discovery of new pharmacophores.

The synthesis of 3-Pyridineacetonitrile, 2-amino-5-chloro- typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, transition-metal-catalyzed reactions have enabled the introduction of various functional groups at specific positions on the ring with high selectivity.

In conclusion,3-Pyridineacetonitrile, 2-amino-5-chloro-(CAS No: 23612-59-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative therapeutic agents and advanced materials. As research continues to uncover new applications for this compound,3-Pyridineacetonitrile, its importance is expected to grow further within the scientific community.